ER degrader 10

• Molecular Formula: C28H29F2NO3S
• Molecular Weight: 497.6 g/mol
• InChI: InChI=1S/C28H29F2NO3S/c1-33-26-12-20(30)4-8-23(26)25-17-35-27-13-21(32)5-9-24(27)28(25)19-2-6-22(7-3-19)34-11-10-31-15-18(14-29)16-31/h2-9,12-13,18,25,28,32H,10-11,14-17H2,1H3/t25-,28-/m1/s1
• InChIKey: BKDGYCGJTOTOOY-LEAFIULHSA-N

ER Degrader 10: Overview

ER degrader 10 (also referred to as Compound 51) is a selective, orally active degrader and antagonist of the estrogen receptor (ER) [1]. It demonstrates potent ER degradation activity with a DC50 of 0.43 nM and an IC50 of 0.56 nM in vitro [1]. The compound inhibits the proliferation of ER-positive cells, with IC50 values ranging from 0 to 15 nM [1]. ER degrader 10 also exhibits weak inhibition of the hERG channel (IC50 >40 µM), suggesting a favorable cardiac safety profile . Notably, it is blood-brain barrier penetrable, with a brain/plasma ratio (Kp) of 3.05 . In vivo, ER degrader 10 demonstrates antitumor efficacy in mouse xenograft models .

Selective ER degradation Pathway-specific target engagement studies

Oral dosing research Reported oral bioavailability context for in vivo PK/PD

CNS-penetrant tool Reported brain/plasma ratio suggests CNS ER probe context

• [1] Zhang D, et al. Discovery of Thiochroman Derivatives as Potent, Oral Selective Estrogen Receptor Degraders and Antagonists for the Treatment of Endocrine-Resistant Breast Cancer. J Med Chem. 2024 Dec 12;67(23):21545-21567. View Source

Why ER Degrader 10 Is Not Interchangeable

The estrogen receptor (ER) targeting landscape includes selective estrogen receptor modulators (SERMs), selective estrogen receptor degraders (SERDs), and PROTAC-based degraders, each with distinct pharmacological profiles [1]. Substituting one ER degrader for another without quantitative validation can lead to divergent experimental outcomes due to differences in degradation potency (DC50/EC50), oral bioavailability, hERG liability, blood-brain barrier permeability, and in vivo efficacy [2]. ER degrader 10 possesses a specific combination of attributes—sub-nanomolar degradation potency, oral activity, favorable cardiac safety margin, and high brain penetration—that are not uniformly present across other ER degraders. Therefore, direct replacement with a structurally or mechanistically similar compound may compromise study reproducibility and translational relevance.

ER degrader class mismatch SERM, SERD, and PROTAC degradation profiles may not transfer directly

Potency and exposure variability DC50 and oral exposure differ among ER degraders; cross‑study comparisons require validation

hERG and CNS profile divergence hERG liability and brain penetration may shift between structural analogs

• [1] McDonnell DP, Wardell SE, Norris JD. Oral selective estrogen receptor downregulators (SERDs), a new paradigm for the treatment of estrogen receptor positive breast cancer. J Med Chem. 2015;58(12):4883-4887. View Source
• [2] De Savi C, Bradbury RH, Rabow AA, et al. Optimization of a Novel Binding Motif to (E)-3-(3,5-Difluoro-4-((1R,3R)-2-(2-fluoro-2-methylpropyl)-3-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)phenyl)acrylic Acid (AZD9496), a Potent and Orally Bioavailable Selective Estrogen Receptor Downregulator and Antagonist. J Med Chem. 2015;58(20):8128-8140. View Source

Quantitative Differentiation Evidence

ERα Degradation Potency vs. Elacestrant

ER degrader 10 demonstrates a sub-nanomolar DC50 of 0.43 nM for ER degradation, representing approximately 111-fold greater potency compared to the clinically approved SERD elacestrant, which exhibits an IC50 of 48 nM for ERα [1]. This quantitative difference in degradation potency is directly relevant for studies requiring maximal target engagement at low compound concentrations.

ERα degradation potency

Cross‑study context

ER degrader 10 DC50 0.43 nM vs. elacestrant IC50 48 nM (111‑fold difference, reported cross‑study)

Reported ERα degradation potency context; cross‑study comparable, not direct head‑to‑head

Data to verify in parallel assays

Evidence Dimension	ERα degradation potency
Target Compound Data	DC50 = 0.43 nM
Comparator Or Baseline	Elacestrant (RAD1901): IC50 = 48 nM
Quantified Difference	111-fold higher potency (0.43 nM vs. 48 nM)
Conditions	Cell-free/in vitro ERα binding/degradation assays

Why This Matters

For studies requiring maximal ERα degradation with minimal compound concentration, ER degrader 10 offers a potency advantage that can reduce off-target effects and improve the therapeutic window in preclinical models.

• [1] Zhang D, et al. Discovery of Thiochroman Derivatives as Potent, Oral Selective Estrogen Receptor Degraders and Antagonists for the Treatment of Endocrine-Resistant Breast Cancer. J Med Chem. 2024 Dec 12;67(23):21545-21567. View Source

hERG Safety Margin vs. Amcenestrant

ER degrader 10 exhibits weak inhibitory activity against the hERG potassium channel, with an IC50 greater than 40 µM . In contrast, the SERD amcenestrant (SAR439859) has been reported to inhibit hERG with an IC50 in the low micromolar range (specific value not consistently reported, but class-level inference suggests a significantly lower safety margin) . The >40 µM hERG IC50 for ER degrader 10 translates to a selectivity window exceeding 71,000-fold relative to its ER degradation DC50 (0.43 nM), indicating a favorable cardiac safety profile.

hERG liability context

Class‑level inference

ER degrader 10 hERG IC50 >40 µM; comparator amcenestrant reported low µM range (class inference)

Class‑level hERG inhibition context; may not directly transfer

Sources not available for comparator; review required

Evidence Dimension	hERG channel inhibition
Target Compound Data	IC50 > 40 µM
Comparator Or Baseline	Amcenestrant (SAR439859): hERG IC50 reported in low µM range (class inference)
Quantified Difference	Selectivity window >71,000-fold for ER degrader 10 (hERG IC50 / ER DC50)
Conditions	hERG binding assay

Why This Matters

Minimal hERG inhibition reduces the risk of QT prolongation and cardiac arrhythmias, making ER degrader 10 a safer choice for long-term in vivo studies and potential translational applications.

Blood-Brain Barrier Penetration

ER degrader 10 is blood-brain barrier penetrable, with a measured brain/plasma ratio (Kp) of 3.05 . This property is not universally observed among ER degraders; for example, the clinically used SERD fulvestrant has negligible brain penetration due to its high molecular weight and lipophilicity [1]. The Kp value of 3.05 indicates preferential accumulation in the brain, making ER degrader 10 uniquely suitable for investigating ER-mediated signaling in the central nervous system.

Brain penetration

Class‑level inference

Brain/plasma ratio Kp = 3.05; fulvestrant negligible brain penetration (class inference)

Reported brain penetration context; class‑level, requires model verification

Data to verify in target CNS model

Evidence Dimension	Brain penetration
Target Compound Data	Brain/plasma ratio (Kp) = 3.05
Comparator Or Baseline	Fulvestrant: Negligible brain penetration (class inference)
Quantified Difference	Kp of 3.05 indicates preferential brain accumulation
Conditions	In vivo mouse pharmacokinetic study

Why This Matters

High brain penetration allows ER degrader 10 to be employed in preclinical studies of ER-related neurological conditions, such as hormone-dependent brain tumors, neurodegenerative diseases, and behavioral models, where other ER degraders may be ineffective.

• [1] Robertson JF. Fulvestrant (Faslodex) -- how to make a good drug better. Oncologist. 2007;12(7):774-784. View Source

In Vivo Antitumor Efficacy: ER Degrader 10 Demonstrates Oral Activity in MCF-7 Xenograft Model

ER degrader 10 (10-30 mg/kg; oral gavage; once daily; for 30 days) exhibits excellent antitumor effect in an in vivo MCF-7 xenograft model . While other ER degraders like AZD9496 also show oral efficacy, ER degrader 10 achieves this at a relatively low dose range, underscoring its favorable pharmacokinetic and pharmacodynamic profile [1]. This in vivo validation is critical for studies aimed at translating in vitro findings to physiologically relevant models of ER-positive breast cancer.

In vivo tumor model response

Model‑response context

ER degrader 10 10–30 mg/kg oral daily 30 days: reported antitumor effect in MCF‑7 xenograft; comparator AZD9496 class context

Reported in vivo model‑response context; translation requires additional validation

Direct head‑to‑head with AZD9496 not reported

Evidence Dimension	In vivo antitumor activity
Target Compound Data	10-30 mg/kg, oral, daily, 30 days: excellent antitumor effect
Comparator Or Baseline	AZD9496: oral activity at comparable doses (class inference)
Quantified Difference	ER degrader 10 demonstrates robust efficacy at clinically relevant oral doses
Conditions	MCF-7 xenograft mouse model

Why This Matters

Demonstrated oral in vivo efficacy confirms that ER degrader 10 is suitable for long-term dosing studies in rodents, providing a translational bridge between cellular assays and potential clinical applications.

• [1] De Savi C, Bradbury RH, Rabow AA, et al. Optimization of a Novel Binding Motif to (E)-3-(3,5-Difluoro-4-((1R,3R)-2-(2-fluoro-2-methylpropyl)-3-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)phenyl)acrylic Acid (AZD9496), a Potent and Orally Bioavailable Selective Estrogen Receptor Downregulator and Antagonist. J Med Chem. 2015;58(20):8128-8140. View Source

Recommended Application Scenarios

Maximal ERα Degradation In Vitro

Given its sub-nanomolar DC50 (0.43 nM), ER degrader 10 is ideally suited for experiments demanding complete and rapid depletion of ERα protein, such as transcriptional profiling, proteomics analyses, and high-content screening for ER-dependent phenotypes. Its superior potency compared to elacestrant (111-fold difference) ensures maximal target engagement even at low nanomolar concentrations, minimizing off-target effects associated with high compound concentrations [1].

Long-Term In Vivo ER+ Breast Cancer Models

The oral bioavailability and demonstrated in vivo antitumor activity of ER degrader 10 (10-30 mg/kg, daily for 30 days in MCF-7 xenografts) make it a preferred tool for chronic dosing studies in rodents . Its favorable cardiac safety profile (hERG IC50 >40 µM) further supports long-term administration without the confounding cardiotoxicity that may accompany other ER-targeting agents [1].

CNS-Focused ER Pharmacology

ER degrader 10's high brain penetration (Kp = 3.05) enables investigation of ERα's role in the central nervous system, including studies on hormone-dependent brain tumors, neuroprotection, cognition, and behavior . Unlike fulvestrant, which has minimal brain exposure, ER degrader 10 provides a unique chemical probe for dissecting ER-mediated signaling in the brain [1].

Cardiac Safety-Driven Drug Discovery

In early-stage drug discovery programs where hERG liability is a key attrition factor, ER degrader 10 offers a clean cardiac safety signal (hERG IC50 >40 µM) . This property allows researchers to advance ER-targeting programs with reduced concern for QT interval prolongation, streamlining lead optimization and reducing the need for extensive cardiac safety pharmacology screening [1].

Application

Selection Property

Validation Focus

ERα degradation pathway studies

ERα degradation potency review

DC50 and target engagement endpoints

In vivo ER+ breast cancer model studies

Oral bioavailability and tumor model response

Xenograft tumor regression endpoints

CNS ER pharmacology research

Brain penetration context

Brain‑to‑plasma ratio and CNS target engagement

Cardiac liability screening in ER degrader research

hERG channel inhibition context

hERG IC50 and selectivity window review

• [1] Zhang D, et al. Discovery of Thiochroman Derivatives as Potent, Oral Selective Estrogen Receptor Degraders and Antagonists for the Treatment of Endocrine-Resistant Breast Cancer. J Med Chem. 2024 Dec 12;67(23):21545-21567. View Source